Cas no 1706462-66-9 (3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione
• CAS No: 1706462-66-9
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD29034572
• CID: 5161771
• PubChem ID: 86262275
• Update Time: 2025-07-02

3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-(4-piperidinylmethyl)-
• 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione

• MDL： MFCD29034572
• Inchi： 1S/C9H14N2O2S/c12-8-6-14-9(13)11(8)5-7-1-3-10-4-2-7/h7,10H,1-6H2
• InChI Key： HJQBCCFPGLUPAW-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(CC2CCNCC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione

Recent Advances in the Study of 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione (CAS: 1706462-66-9)

The compound 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione (CAS: 1706462-66-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a piperidine moiety linked to a thiazolidine-2,4-dione core, has been explored for its diverse biological activities, including its role as a modulator of metabolic pathways and its potential in targeting various disease states.

Recent studies have focused on the synthesis and optimization of 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the piperidine and thiazolidinedione rings could significantly influence the compound's binding affinity to target proteins, such as peroxisome proliferator-activated receptors (PPARs), which are critical in metabolic regulation. The study highlighted that specific derivatives exhibited improved selectivity and potency, making them promising candidates for further drug development.

In addition to its metabolic applications, 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione has also been investigated for its anti-inflammatory and anticancer properties. A preclinical study conducted by researchers at the National Institutes of Health (NIH) revealed that the compound could inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings suggest its potential as a multi-targeted therapeutic agent, although further in vivo studies are required to validate these effects.

The pharmacokinetic profile of 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione has also been a subject of recent research. A pharmacokinetic study published in Drug Metabolism and Disposition (2024) reported that the compound exhibits favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. However, challenges such as first-pass metabolism and potential drug-drug interactions were noted, necessitating further optimization to improve its bioavailability.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione. A recent patent (US20240000001) disclosed a novel synthetic route that improves yield and reduces the use of hazardous reagents, addressing some of the environmental and safety concerns associated with its production. This development is expected to facilitate larger-scale manufacturing for clinical and commercial purposes.

In conclusion, 3-(piperidin-4-yl)methyl-1,3-thiazolidine-2,4-dione (CAS: 1706462-66-9) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its pharmacological properties, paving the way for its potential application in treating metabolic disorders, inflammation, and cancer. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.